3,4-dimethoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C22H23NO6S2/c1-27-16-7-9-17(10-8-16)31(25,26)21(20-5-4-12-30-20)14-23-22(24)15-6-11-18(28-2)19(13-15)29-3/h4-13,21H,14H2,1-3H3,(H,23,24)
• InChI Key: WTIJQIFFJPSUOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC(=C(C=C2)OC)OC)C3=CC=CS3
• Molecular Formula: C22H23NO6S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 946348-53-4

Description

3,4-dimethoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide is a useful research compound. Its molecular formula is C22H23NO6S2 and its molecular weight is 461.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have focused on synthesizing novel compounds and evaluating their chemical properties. For example, Abu‐Hashem et al. (2020) synthesized a series of new heterocyclic compounds derived from visnaginone and khellinone, showcasing the broad synthetic utility of dimethoxy and methoxy-substituted benzamide derivatives in developing potentially bioactive molecules with anti-inflammatory and analgesic activities. These synthetic pathways offer a foundation for creating derivatives of the specified compound, potentially enhancing its bioactivity or pharmacokinetic properties (Abu‐Hashem et al., 2020).

Biological Activities and Potential Therapeutic Applications

The exploration of biological activities and potential therapeutic applications forms a significant part of the research. For instance, the study by Kucukoglu et al. (2016) on polymethoxylated-pyrazoline benzene sulfonamides, including dimethoxy derivatives, investigated their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes. This research demonstrates the therapeutic potential of methoxy-substituted benzamide derivatives in cancer therapy and enzyme inhibition, suggesting a pathway for investigating the specified compound's potential medical applications (Kucukoglu et al., 2016).

Pharmacological Effects and Structure-Activity Relationships

The synthesis and evaluation of pharmacological effects, alongside the study of structure-activity relationships (SAR), are crucial for understanding how structural modifications impact biological activity. For example, Sakaguchi et al. (1992) synthesized N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, demonstrating the gastrointestinal prokinetic and antiemetic activities of these compounds. This research highlights the potential for developing gastrointestinal prokinetic agents from methoxy-substituted benzamide derivatives, which could inform the pharmacological exploration of the specified compound (Sakaguchi et al., 1992).